Cas no 312-65-2 (Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester)
312-65-2 structure
Product Name:Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester
CAS No:312-65-2
MF:C8H8ClFO3S
MW:238.663723945618
CID:316099
PubChem ID:331503
Update Time:2025-04-19
Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester
- 2-chloroethyl 4-fluorobenzenesulfonate
- 4-Fluor-benzolsulfonsaeure-(2-chlor-aethylester)
- 4-fluoro-benzenesulfonic acid-(2-chloro-ethyl ester)
- AC1L796K
- CHEMBL17356
- NSC324057
- DTXSID10318007
- NSC-324057
- 312-65-2
-
- Inchi: 1S/C8H8ClFO3S/c9-5-6-13-14(11,12)8-3-1-7(10)2-4-8/h1-4H,5-6H2
- InChI Key: OAXFFPTVLXBWHL-UHFFFAOYSA-N
- SMILES: ClCCOS(C1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Exact Mass: 237.98674
- Monoisotopic Mass: 237.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.406
- Boiling Point: 360.5°Cat760mmHg
- Flash Point: 171.8°C
- Refractive Index: 1.519
- PSA: 43.37
- LogP: 2.85060
Benzenesulfonic acid,4-fluoro-, 2-chloroethyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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